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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677 Get Quote

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

The selection of humectants and emollients in cosmetic formulations is a critical decision,

balancing efficacy with consumer safety. Polyglycerin-6, a polymer of glycerin, has gained

prominence as a versatile and generally well-tolerated ingredient. This guide provides a

comprehensive toxicological comparison of Polyglycerin-6 with common alternatives such as

Polyethylene Glycols (PEGs), Butylene Glycol, and Propylene Glycol, supported by available

experimental data.

Comparative Toxicological Data
The following tables summarize the available quantitative and qualitative data for

Polyglycerin-6 and its alternatives across key toxicological endpoints.
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Ingredient Test Species
Concentratio

n
Results

Primary

Dermal

Irritation

Index (PDII)

Classificatio

n

Polyglycerin-

6 (in

mixtures)

Rabbit Not specified Not irritating Not reported Non-irritating

Butylene

Glycol
Rabbit Undiluted

Minimal

irritation

0.11

(occluded),

0.02 (semi-

occluded)

Minimally

irritating[1]

Propylene

Glycol
Rabbit Not specified Mild irritant 2

Mildly

irritating[2]

Polyethylene

Glycol (PEG-

10 Soy

Sterol)

Rabbit Not specified Not irritating 0.5
Non-

irritating[3]

Polyethylene

Glycol (PEG-

7 Glyceryl

Cocoate)

Rabbit Not specified Mild irritation 1.66
Mildly

irritating[3]
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Ingredient Test Species
Concentratio

n

Observation

s
Draize Score

Classificatio

n

Polyglycerin-

6 (in

mixtures)

Rabbit Not specified

Slight

conjunctival

irritation,

resolved

within 24

hours.

Not reported
Minimally

irritating

Butylene

Glycol
Rabbit Undiluted

Minimal to

mild irritation.
Not reported

Mildly

irritating[1]

Propylene

Glycol
Rabbit Not specified

No serious

vision-

threatening

side effects.

<65 (Marginal

Irritant Score)

Non-toxic to

the eye[4]

Polyethylene

Glycol
Rabbit Not specified

Little or no

ocular

irritation.

Not reported

Non-irritating

to mildly

irritating[3]
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Ingredient Test Type Test Species
Concentratio

n
Results

Classificatio

n

Polyglycerin-

6 (as

Polyglyceryl-

6

Polyricinoleat

e)

HRIPT Human 100%

No irritation

or

sensitization

observed in

50 subjects.

Non-

sensitizing[5]

Butylene

Glycol
HRIPT Human Undiluted

No evidence

of skin

sensitization.

Non-

sensitizing[1]

Propylene

Glycol
Patch Test Human 100%

Positive

reactions in

12.5% of

patients with

previous

sensitivity.

Potential

sensitizer in

susceptible

individuals[6]

Polyethylene

Glycol
HRIPT Human Not specified

Sensitizing

potential

appears to be

negligible on

healthy skin.

Generally

non-

sensitizing[3]
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Ingredient Test Type Results Classification

Polyglycerin-6 (in

mixtures)

Ames Test,

Mammalian

Chromosome

Aberration Test

Non-genotoxic with or

without metabolic

activation.

Non-mutagenic

Butylene Glycol

Not specified in

readily available

cosmetic safety

assessments.

Not specified Not specified

Propylene Glycol

Not specified in

readily available

cosmetic safety

assessments.

Not specified Not specified

Polyethylene Glycol

Not specified in

readily available

cosmetic safety

assessments.

Not specified Not specified

Experimental Protocols
The toxicological data presented are primarily derived from studies following standardized

methodologies, most notably the OECD Guidelines for the Testing of Chemicals. Below are

detailed descriptions of the key experimental protocols.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Preparation Application Observation

Healthy young adult albino rabbit preparation
(clipping of fur)

Apply 0.5 mL (liquid) or 0.5 g (solid) of test substance
to a small area of skin (~6 cm²) Cover with a gauze patch and semi-occlusive dressing 4-hour exposure period Remove patch and wash residue Grade for erythema and edema at 1, 24, 48, and 72 hours

(and up to 14 days if effects persist) Calculate Primary Dermal Irritation Index (PDII)
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Click to download full resolution via product page

Experimental workflow for OECD 404 Acute Dermal Irritation test.

Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to produce irritation or damage to the eye.

Preparation Instillation Evaluation

Selection of healthy young adult albino rabbits Instill 0.1 mL (liquid) or 0.1 g (solid) of test substance
into the conjunctival sac of one eye Untreated eye serves as control Examine eyes at 1, 24, 48, and 72 hours Score lesions of the cornea, iris, and conjunctiva

(Draize scale) Observe for up to 21 days to assess reversibility

Click to download full resolution via product page

Workflow for the OECD 405 Acute Eye Irritation/Corrosion test.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (OECD 406)
The GPMT is a method to determine if a substance can provoke a delayed contact

hypersensitivity (allergic) reaction.
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Induction Phase (Day 0-9)

Challenge Phase (Day 21)

Scoring

Day 0: Intradermal injections of:
1) Freund's Complete Adjuvant (FCA)

2) Test substance
3) Test substance in FCA

Day 7: Topical application of test substance
(on pre-treated area)

Topical application of test substance to a naive site

Rest Period (10-14 days)

Observe and score skin reactions at 24 hours

Observe and score skin reactions at 48 hours

Click to download full resolution via product page

Guinea Pig Maximization Test (OECD 406) procedure.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
This in vitro test is widely used to assess the mutagenic potential of chemical substances.
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Experimental Setup

Exposure

Analysis

Select histidine-dependent Salmonella typhimurium strains
and/or tryptophan-dependent Escherichia coli strains

Prepare test with and without metabolic activation system (S9 mix)

Expose bacterial strains to various concentrations of the test substance

Plate bacteria on minimal agar plates lacking the essential amino acid

Incubate plates for 48-72 hours

Count revertant colonies

Compare colony counts to negative (solvent) control

Click to download full resolution via product page

Ames Test (OECD 471) experimental workflow.

Discussion and Conclusion
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The available toxicological data consistently support the safety of Polyglycerin-6 for cosmetic

use. In studies on polyglycerol mixtures containing Polyglycerin-6, it has been shown to be

non-irritating to the skin and only minimally irritating to the eyes, with effects resolving quickly. A

Human Repeat Insult Patch Test on a related compound, polyglyceryl-6 polyricinoleate,

demonstrated no potential for skin sensitization[5]. Furthermore, genotoxicity studies on

polyglycerol mixtures have not indicated any mutagenic potential. The Cosmetic Ingredient

Review (CIR) Expert Panel has concluded that Polyglycerin-6 is safe as used in cosmetics[7].

In comparison, common alternatives like Butylene Glycol and Propylene Glycol are also

generally considered safe but have a slightly higher potential for mild skin and eye irritation[1]

[2][8]. Propylene Glycol, in particular, has been associated with a higher incidence of allergic

contact dermatitis in susceptible individuals[6][9]. Polyethylene Glycols (PEGs) have a

favorable safety profile, being generally non-irritating and non-sensitizing on intact skin[3].

However, concerns have been raised about the potential for contamination with ethylene oxide

and 1,4-dioxane, which are byproducts of the ethoxylation process used to manufacture PEGs.

Based on the current body of evidence, Polyglycerin-6 presents a very low-risk toxicological

profile, making it a favorable choice for cosmetic formulations, particularly for products intended

for sensitive skin. Its performance in safety assessments is comparable or superior to that of

the common alternatives discussed. As with any cosmetic ingredient, formulation context is

crucial, and final product safety should always be confirmed through appropriate testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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